![molecular formula C11H10F6O B3035014 2-(2,5-Dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol CAS No. 28180-47-4](/img/structure/B3035014.png)
2-(2,5-Dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol
Overview
Description
Synthesis Analysis
The synthesis of compounds related to 2-(2,5-Dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol involves multiple steps and starting materials. For instance, a hexafluoro-containing diamine monomer was synthesized from hexafluoroacetone sesquihydrate and 2,6-xylenol, which is structurally similar to the compound of interest . This monomer was then used to create polyamides and polyimides by reacting with various aromatic dicarboxylic acids and tetracarboxylic dianhydrides . Another related compound, 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, was synthesized by reacting phenol with hexafluoroacetone, using mesitylene as a solvent and methanesulfonic acid as a catalyst . These methods demonstrate the potential pathways for synthesizing derivatives of the compound .
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using techniques such as X-ray diffraction analysis. For example, the crystal structures of 2-amino-N-(dimethylphenoxyethyl)propan-1-ol derivatives were reported, providing insights into the conformational aspects of these molecules . Similarly, the structure of 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol was determined, revealing the presence of strong intermolecular hydrogen bonds that connect the molecules into two-dimensional layers . These findings are crucial for understanding the structural behavior of the compound of interest.
Chemical Reactions Analysis
The chemical reactivity of related compounds can be inferred from the synthesis methods and the functional groups present in the molecules. The presence of alcoholic and phenolic hydroxyl groups in the compound 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol suggests that these groups are easily deprotonated, which can lead to further chemical transformations . Additionally, the synthesis of glycosides and glycosyl esters from esters containing a benzyloxyphenyl moiety indicates the potential for neighboring group participation and hydrogenolysis reactions .
Physical and Chemical Properties Analysis
The physical and chemical properties of polymers derived from related monomers, such as those containing hexafluoroisopropylidene units, show high solubility in polar solvents and excellent thermal stability, with glass transition temperatures ranging from 231-301 °C and decomposition temperatures between 470 to 505 °C . The presence of methyl substituents in the polymers increases their solubility and thermal properties . These properties are indicative of the potential behavior of 2-(2,5-Dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol and its derivatives in various applications, particularly in the development of fluoro-containing materials .
Scientific Research Applications
Synthesis and Material Science
The compound 2-(4-hydroxyphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol, closely related to the requested molecule, was synthesized via the reaction of phenol with hexafluoroacetone, highlighting its potential as a precursor in the synthesis of organic fluoro-containing polymers due to the presence of reactive hydroxyl groups which are amenable to deprotonation and subsequent polymerization (Shi-Juan Li et al., 2015).
Luminescence Sensing
Dimethylphenyl imidazole dicarboxylate-based lanthanide(III)-organic frameworks demonstrate selective sensitivity to benzaldehyde derivatives, owing to the characteristic emission bands of Eu(3+) or Tb(3+). This suggests potential applications in fluorescence sensing technologies (B. Shi et al., 2015).
Polymer Science
A novel hexafluoro-containing diamine monomer was synthesized and used to produce a series of polyamides and polyimides, demonstrating significant solubility and thermal stability. This work underscores the utility of hexafluoro derivatives in the development of high-performance polymers (D. Liaw et al., 2001).
Electrochemical Applications
1,1,1,3,3,3-hexafluoropropan-2-ol (HFIP) facilitated a sustainable, scalable, and metal-free dehydrogenative formal benzyl-aryl cross-coupling through electrochemical activation, demonstrating its role in green chemistry and sustainable chemical transformations (Y. Imada et al., 2018).
properties
IUPAC Name |
2-(2,5-dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10F6O/c1-6-3-4-7(2)8(5-6)9(18,10(12,13)14)11(15,16)17/h3-5,18H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OQOULCPVNZYDHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C(C(F)(F)F)(C(F)(F)F)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10F6O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90950929 | |
Record name | 2-(2,5-Dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90950929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2010-62-0, 28180-47-4 | |
Record name | 2,5-Dimethyl-α,α-bis(trifluoromethyl)benzenemethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2010-62-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-(2,5-Dimethylphenyl)-1,1,1,3,3,3-hexafluoropropan-2-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90950929 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 28180-47-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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